Cas no 560077-81-8 (Acetamide, 2-cyano-N-(2-ethyl-6-methylphenyl)- (9CI))

• Product Name: Acetamide, 2-cyano-N-(2-ethyl-6-methylphenyl)- (9CI)
• CAS No: 560077-81-8
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 1022102
• PubChem ID: 4185425
• Update Time: 2025-04-20

Acetamide, 2-cyano-N-(2-ethyl-6-methylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-N-(2-ethyl-6-methylphenyl)- (9CI)
• 2-Cyano-N-(2-ethyl-6-methylphenyl)acetamide
• AKOS000169855
• ACETAMIDE,2-CYANO-N-(2-ETHYL-6-METHYLPHENYL)-
• DB-284620
• 560077-81-8
• ACETAMIDE, 2-CYANO-N-(2-ETHYL-6-METHYLPHENYL)-

• Inchi： 1S/C12H14N2O/c1-3-10-6-4-5-9(2)12(10)14-11(15)7-8-13/h4-6H,3,7H2,1-2H3,(H,14,15)
• InChI Key： UYKGOZMSPCHNQI-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NC1C(C)=CC=CC=1CC

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.9Ų